1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-(2,5-dimethylphenoxy)propan-2-ol

Specification

• Molecular Formula: C23H30N2O4
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-3-(2,5-dimethylphenoxy)propan-2-ol
• Standard InChI: InChI=1S/C23H30N2O4/c1-17-3-4-18(2)22(11-17)27-15-20(26)14-25-9-7-24(8-10-25)13-19-5-6-21-23(12-19)29-16-28-21/h3-6,11-12,20,26H,7-10,13-16H2,1-2H3
• Standard InChI Key: JUCJMPNFIKVJKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4)O

Introduction

Structural Components

• Benzodioxole Moiety: This part of the molecule is known for its presence in various biologically active compounds, often contributing to pharmacological properties such as receptor binding and modulation of signaling pathways.

• Piperazine Ring: Common in many pharmaceuticals, piperazine rings are associated with neuroactive and analgesic effects due to their ability to interact with neurotransmitter systems.

• Phenoxypropanol Group: This component can contribute to the compound's solubility and potential interactions with biological targets.

Synthesis and Potential Applications

The synthesis of compounds with similar structures typically involves multiple steps, including the formation of the piperazine ring and the attachment of the benzodioxole and phenoxy groups. Optimization of synthetic routes is crucial for large-scale production to enhance yield and purity.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-(4-chloro-3,5-dimethylphenoxy)propan-2-ol	Benzodioxole, piperazine, chlorophenoxy group	Exhibits different biological activities due to the chloro substituent.
1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3,3-dimethylbutan-1-one	Benzodioxole, piperazine, dimethylbutanone group	Notable for its potential applications in medicinal chemistry due to structural diversity.
2-(1-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]acetyl}-3-oxopiperazin-2-yl)-N-phenylacetamide	Benzodioxole, piperazine, acetamide functional group	Potential interactions with neurotransmitter systems.